N-(3-chloro-4-ethoxybenzyl)-3-(morpholin-4-yl)propan-1-amine
N-(3-chloro-4-ethoxybenzyl)-3-(morpholin-4-yl)propan-1-amine
Brand Name:
Vulcanchem
CAS No.:
VCID:
VC0768887
InChI:
InChI=1S/C16H25ClN2O2/c1-2-21-16-5-4-14(12-15(16)17)13-18-6-3-7-19-8-10-20-11-9-19/h4-5,12,18H,2-3,6-11,13H2,1H3
SMILES:
CCOC1=C(C=C(C=C1)CNCCCN2CCOCC2)Cl
Molecular Formula:
C16H25ClN2O2
Molecular Weight:
312.83 g/mol
N-(3-chloro-4-ethoxybenzyl)-3-(morpholin-4-yl)propan-1-amine
CAS No.:
Cat. No.: VC0768887
Molecular Formula: C16H25ClN2O2
Molecular Weight: 312.83 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Molecular Formula | C16H25ClN2O2 |
|---|---|
| Molecular Weight | 312.83 g/mol |
| IUPAC Name | N-[(3-chloro-4-ethoxyphenyl)methyl]-3-morpholin-4-ylpropan-1-amine |
| Standard InChI | InChI=1S/C16H25ClN2O2/c1-2-21-16-5-4-14(12-15(16)17)13-18-6-3-7-19-8-10-20-11-9-19/h4-5,12,18H,2-3,6-11,13H2,1H3 |
| Standard InChI Key | CQUWRCHTHPZSCL-UHFFFAOYSA-N |
| SMILES | CCOC1=C(C=C(C=C1)CNCCCN2CCOCC2)Cl |
| Canonical SMILES | CCOC1=C(C=C(C=C1)CNCCCN2CCOCC2)Cl |
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